2,4-Dichloro-5-(difluoromethyl)thiazole
Overview
Description
2,4-Dichloro-5-(difluoromethyl)thiazole is a chemical compound with the molecular formula C4HCl2F2NS . It is a derivative of thiazole, a heterocyclic compound that contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of 2,4-Dichloro-5-(difluoromethyl)thiazole consists of a thiazole ring substituted with two chlorine atoms and a difluoromethyl group . The InChI code for this compound is 1S/C4HCl2F2NS/c5-2-1 (3 (7)8)10-4 (6)9-2/h3H .Physical And Chemical Properties Analysis
2,4-Dichloro-5-(difluoromethyl)thiazole has a molecular weight of 204.03 g/mol . It is a liquid at room temperature . The compound has a topological polar surface area of 41.1 Ų and a complexity of 126 .Scientific Research Applications
Multitargeted Bioactive Molecules
Thiazoles, including 2,4-disubstituted thiazoles, are important heterocyclics exhibiting a wide range of biological activities . They have been used as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant agents . The substituents on the thiazole ring greatly affect the biological outcomes .
Anti-Inflammatory Activity
A series of 2,4-dichloro-5-fluorophenyl-containing thiazolotriazoles were synthesized and assayed for their anti-inflammatory activity . This suggests that 2,4-Dichloro-5-(difluoromethyl)thiazole could potentially be used in the development of anti-inflammatory drugs.
Difluoromethylation Processes
The compound can be used in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .
Drug-Target Protein Interaction
The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction . Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen .
Antitumor and Cytotoxic Activity
Thiazole derivatives, including 2,4-disubstituted thiazoles, have been reported to have antitumor and cytotoxic activity . They have shown potent effects on various human tumor cell lines .
Antibacterial and Antifungal Activity
Thiazole derivatives have been reported with antibacterial and antifungal activities . This suggests that 2,4-Dichloro-5-(difluoromethyl)thiazole could potentially be used in the development of antibacterial and antifungal drugs.
Antiviral Activity
Thiazole derivatives have been reported with antiviral activities . This suggests that 2,4-Dichloro-5-(difluoromethyl)thiazole could potentially be used in the development of antiviral drugs.
Antioxidant Activity
Thiazole derivatives have been reported with antioxidant activities . This suggests that 2,4-Dichloro-5-(difluoromethyl)thiazole could potentially be used in the development of antioxidant drugs.
Safety And Hazards
The safety information for 2,4-Dichloro-5-(difluoromethyl)thiazole indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
properties
IUPAC Name |
2,4-dichloro-5-(difluoromethyl)-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HCl2F2NS/c5-2-1(3(7)8)10-4(6)9-2/h3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNCFMVAGOFKJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(S1)Cl)Cl)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HCl2F2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40546391 |
Source
|
| Record name | 2,4-Dichloro-5-(difluoromethyl)-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40546391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-5-(difluoromethyl)thiazole | |
CAS RN |
105315-43-3 |
Source
|
| Record name | 2,4-Dichloro-5-(difluoromethyl)-1,3-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40546391 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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